![molecular formula C19H25N3O3S B2374308 N-(3-methylbutyl)-4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide CAS No. 443350-28-5](/img/structure/B2374308.png)
N-(3-methylbutyl)-4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide
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Description
N-(3-methylbutyl)-4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide is a useful research compound. Its molecular formula is C19H25N3O3S and its molecular weight is 375.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Functionalization
N-(3-methylbutyl)-4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide and its derivatives have been studied for their synthesis and functionalization processes. For instance, a study explored the synthesis of functionalized 2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one via intramolecular electrophilic cyclization, demonstrating the regioselective reactions to form various quinazoline derivatives (N. Kut, M. Onysko, & V. Lendel, 2020).
Biological Activity Prediction
The compound's derivatives have also been subject to computer modeling for predicting biological activities. A study conducted virtual library modeling of 4-aryl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamides, predicting their potential antineurotic activities, which are perspective for male reproductive and erectile dysfunction treatment (S. Danylchenko, O. G. Drushlyak, & S. Kovalenko, 2016).
Antiallergenic Properties
The antiallergenic properties of related compounds have been studied. One study developed a method for determining an antiallergenic agent, N-[4-(1H-imidazol-1-yl)butyl]-2-(1-methylethyl)-11-oxo-11H-pyrido[2,1-b]quinazoline-8-carboxamide, in plasma, indicating the compound's potential in allergy treatments (N. Strojny, C. Puglisi, & J. D. de Silva, 1984).
Green Chemistry Synthesis
Another study focused on the green chemistry synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl) carboxamides, emphasizing environmentally friendly methods in chemical synthesis, which aligns with sustainable research practices (V. Horishny & V. Matiychuk, 2020).
Antitumor Activities
There's a significant focus on the potential antitumor properties of quinazoline derivatives. A study designed and synthesized water-soluble analogs of CB30865, a quinazolin-4-one-based antitumor agent, demonstrating enhanced water solubility and cytotoxicity in certain derivatives (V. Bavetsias et al., 2002).
Properties
IUPAC Name |
N-(3-methylbutyl)-4-oxo-3-(oxolan-2-ylmethyl)-2-sulfanylidene-1H-quinazoline-7-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3S/c1-12(2)7-8-20-17(23)13-5-6-15-16(10-13)21-19(26)22(18(15)24)11-14-4-3-9-25-14/h5-6,10,12,14H,3-4,7-9,11H2,1-2H3,(H,20,23)(H,21,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWFLOGYEFUBSPP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=S)N2)CC3CCCO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.